Mepifiline

Specification

• CAS No.: 57383-74-1
• Molecular Formula: C26H33N7O5
• Molecular Weight: 523.6 g/mol
• IUPAC Name: 2-(1,3-dimethyl-2,6-dioxopurin-7-yl)acetic acid;N'-[(4-methoxyphenyl)methyl]-N,N-dimethyl-N'-pyridin-2-ylethane-1,2-diamine
• Standard InChI: InChI=1S/C17H23N3O.C9H10N4O4/c1-19(2)12-13-20(17-6-4-5-11-18-17)14-15-7-9-16(21-3)10-8-15;1-11-7-6(8(16)12(2)9(11)17)13(4-10-7)3-5(14)15/h4-11H,12-14H2,1-3H3;4H,3H2,1-2H3,(H,14,15)
• Standard InChI Key: TXBZJCTVHPHWPH-UHFFFAOYSA-N
• SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CC(=O)O.CN(C)CCN(CC1=CC=C(C=C1)OC)C2=CC=CC=N2
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CC(=O)O.CN(C)CCN(CC1=CC=C(C=C1)OC)C2=CC=CC=N2

Introduction

Chemical Properties and Structure

Mepifiline presents a complex chemical structure formally known as 1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-7H-purine-7-acetic acid, compound with N-(p-methoxybenzyl)-N',N'-dimethyl-N-(2-pyridyl)ethane-1,2-diamine (1:1). It is chemically classified as a derivative of pyridine, containing both purine and pyridine moieties within its structure, which contribute to its pharmacological activity.

Physical and Chemical Characteristics

The following table summarizes the key physical and chemical properties of mepifiline:

Property	Value
Chemical Name	1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-7H-purine-7-acetic acid, compound with N-(p-methoxybenzyl)-N',N'-dimethyl-N-(2-pyridyl)ethane-1,2-diamine (1:1)
Common Synonyms	Mepifylline, Mepifilline, 2-(1,3-dimethyl-2,6-dioxopurin-7-yl)acetic acid,N'-[(4-methoxyphenyl)methyl]-N,N-dimethyl-N'-pyridin-2-ylethane-1,2-diamine
CAS Number	57383-74-1
EINECS	260-716-6
Molecular Formula	C26H33N7O5
Molecular Weight	523.58 g/mol
Melting Point	65°C

These characteristics are essential for understanding the behavior of mepifiline in various physiological environments and for formulation considerations in pharmaceutical preparations.

Pharmacological Profile

Mepifiline exhibits significant biological activity primarily as an antihistamine, with mechanisms of action that target multiple pathways involved in allergic responses.

Mechanism of Action

Mepifiline functions primarily by blocking H1 histamine receptors, thereby preventing histamine from binding to these receptors and triggering the inflammatory cascade associated with allergic reactions. This mechanism results in reduced symptoms such as itching, sneezing, and inflammation that are commonly associated with allergic responses. The compound's action on histamine receptors explains its effectiveness in managing allergic conditions.

In addition to its antihistamine effects, mepifiline has been observed to inhibit the release of various inflammatory mediators, further contributing to its anti-inflammatory properties. This dual mechanism enhances its effectiveness in controlling allergic symptoms beyond what might be expected from receptor antagonism alone.

Therapeutic Applications

Mepifiline has been investigated for several therapeutic applications, with particular emphasis on allergic conditions and respiratory disorders.

Treatment of Allergic Reactions

As an antihistamine, mepifiline's primary therapeutic application is in the treatment of allergic reactions. Its ability to block histamine receptors makes it potentially effective for managing symptoms associated with various allergic conditions, including allergic rhinitis, urticaria, and other histamine-mediated disorders. The compound's pharmacological profile suggests it may be particularly beneficial in cases where both antihistamine and anti-inflammatory effects are desired.

Asthma Management

Recent research has explored mepifiline's potential as a complementary treatment for mild to moderate acute asthma, particularly in pediatric populations. Studies indicate that when used alongside established treatments such as salbutamol, mepifiline may contribute to improved symptom management and reduced reliance on rescue medications. This application leverages the compound's anti-inflammatory properties, which may help address the underlying inflammatory component of asthma.

Formulation Considerations

Interaction with Pharmaceutical Excipients

An important consideration for pharmaceutical formulations containing mepifiline is its compatibility with common excipients and delivery systems. A study examining the combination of liquid oral drugs with thickeners found that mepifiline reduced the viscosity of thickened mixtures and required more thickener to achieve the desired texture. This finding has important implications for formulating mepifiline for patients with dysphagia or other conditions requiring thickened liquids.

The study noted that when combined with a modified starch thickener (Thick & Easy®), mepifiline-containing mixtures measured below 1750 cP, indicating a significant impact on rheological properties. This interaction could potentially affect the stability, consistency, and ultimately the therapeutic effectiveness of mepifiline formulations in certain patient populations.

Implications for Drug Delivery

The observed interaction between mepifiline and thickening agents highlights the importance of formulation science in optimizing drug delivery. For patients requiring thickened liquids, such as those with dysphagia, adjustments in thickener concentration may be necessary to achieve the appropriate consistency when administering mepifiline.

This consideration extends to potential interactions with other excipients commonly used in liquid, semi-solid, or solid dosage forms. The chemical structure of mepifiline, with multiple functional groups and a combination of hydrophilic and hydrophobic regions, suggests potential for various interactions that could impact formulation stability and bioavailability.